Cas no 2228568-92-9 (1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228568-92-9
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5960148
• PubChem ID: 165629931
• Update Time: 2025-06-08

1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol
• 2228568-92-9
• EN300-1956143

• Inchi： 1S/C7H10F2N2O/c1-2-11-4-3-5(10-11)6(12)7(8)9/h3-4,6-7,12H,2H2,1H3
• InChI Key： NWHSEFCSQDLUBP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN(CC)N=1)O)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2228568-92-9)

The compound 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2228568-92-9) is a fluorinated pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular structure, synthesis, and emerging uses of this compound, while addressing common queries and trending topics in the field of fluorinated organic compounds and heterocyclic chemistry.

From a structural perspective, 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol features a pyrazole ring substituted with an ethyl group at the 1-position and a difluoroethanol moiety at the 3-position. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 2228568-92-9 typically involves multi-step organic reactions, including the formation of the pyrazole core followed by fluorination and functional group transformations. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, such as catalytic fluorination methods, which align with the growing demand for environmentally friendly chemical processes. This trend reflects broader industry shifts toward reducing hazardous waste and improving atom economy.

In the pharmaceutical sector, 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol has shown promise as an intermediate in the synthesis of novel therapeutic agents. Its structural motifs are frequently found in compounds targeting central nervous system (CNS) disorders and metabolic diseases. The compound's ability to modulate hydrogen bonding and van der Waals interactions, owing to its fluorine substituents, makes it particularly interesting for medicinal chemists designing drugs with improved bioavailability.

Beyond pharmaceuticals, this compound has potential applications in agrochemical research. Fluorinated pyrazoles are known to exhibit herbicidal and fungicidal activities, and CAS No. 2228568-92-9 could serve as a precursor for developing new crop protection agents with enhanced efficacy and lower environmental impact. The agrochemical industry's focus on sustainable pest control solutions has increased interest in such fluorinated heterocycles.

Material scientists have also explored the use of 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol in the development of advanced materials. The compound's unique electronic properties, stemming from its fluorine atoms and heterocyclic structure, make it a candidate for creating specialty polymers with improved thermal stability and dielectric characteristics. This aligns with current research trends in high-performance materials for electronics and energy storage applications.

Analytical characterization of CAS No. 2228568-92-9 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its various applications. Recent discussions in analytical chemistry forums have emphasized the importance of robust characterization protocols for fluorinated compounds, given their increasing prevalence in research and industry.

The safety profile and handling considerations for 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol are important aspects for researchers and industrial users. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including the use of personal protective equipment and adequate ventilation. These precautions align with the broader scientific community's emphasis on laboratory safety and responsible chemical management.

Looking ahead, the future research directions for CAS No. 2228568-92-9 may include exploring its enantioselective synthesis, as the chiral center in the molecule could lead to stereospecific biological activities. Additionally, computational chemistry approaches could help predict its behavior in various systems, supporting the current trend of in silico drug design and molecular modeling. These developments would further enhance the compound's utility in cutting-edge research applications.

In conclusion, 1-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoroethan-1-ol represents an important fluorinated heterocyclic compound with diverse potential applications. Its unique structural features and the growing interest in fluorine chemistry ensure that it will remain a subject of active research across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, this compound is poised to play a significant role in addressing contemporary challenges in healthcare, agriculture, and materials science.